Pelargonidin 3-glucoside 5-caffeoylglucoside

• Molecular Formula: C36H37O18+
• Molecular Weight: 757.7 g/mol
• IUPAC Name: [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[7-hydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxyoxan-2-yl]methyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C36H36O18/c37-13-25-28(43)30(45)32(47)36(53-25)52-24-12-19-22(50-34(24)16-3-5-17(38)6-4-16)10-18(39)11-23(19)51-35-33(48)31(46)29(44)26(54-35)14-49-27(42)8-2-15-1-7-20(40)21(41)9-15/h1-12,25-26,28-33,35-37,43-48H,13-14H2,(H3-,38,39,40,41,42)/p+1/t25-,26-,28-,29-,30+,31+,32-,33-,35-,36-/m1/s1
• InChI Key: XVAALFVCJHPAIQ-AQAMAIGXSA-O
• Isomeric SMILES: C1=CC(=CC=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)COC(=O)/C=C/C5=CC(=C(C=C5)O)O)O)O)O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=C3C(=CC(=CC3=[O+]2)O)OC4C(C(C(C(O4)COC(=O)C=CC5=CC(=C(C=C5)O)O)O)O)O)OC6C(C(C(C(O6)CO)O)O)O)O

Description

Pelargonidin 3-glucoside 5-caffeoylglucoside is an anthocyanidin glycoside.

Scientific Research Applications

Pharmacological Effects and Therapeutic Properties

Pelargonidin 3-glucoside 5-caffeoylglucoside, as part of the wider family of polyphenols, has been extensively studied for its pharmacological effects. These compounds, including Polydatin and Chlorogenic Acid, are known for their diverse pharmacological activities. Polydatin, for example, has been researched for its cardiovascular effects, neuroprotection, anti-inflammatory and immunoregulatory effects, anti-oxidation, anti-tumor properties, and protection of the liver and lungs (Du, Peng, & Zhang, 2013). Similarly, Chlorogenic Acid is recognized for its antioxidant activity, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, anti-microbial, anti-hypertension properties, and its role as a central nervous system (CNS) stimulator (Naveed et al., 2018).

Bio-protective Effects

Further research into compounds similar to this compound, like Glucosinolates, reveals significant bio-protective effects. These compounds exhibit diverse biological activities, including antifungal, antibacterial, bioherbicidal, antioxidant, antimutagenic, and anticarcinogenic properties. These findings underscore the therapeutic potential of these phytochemicals in a range of applications (Vig, Rampal, Thind, & Arora, 2009).

Therapeutic Potential Beyond Traditional Use

Exploring the therapeutic potential of compounds like this compound also involves understanding the broad applications of related compounds. For instance, the study of Glucagon-like peptide-1 (GLP-1) and its analogs reveals applications beyond traditional diabetes and obesity treatments. GLP-1 analogs have shown promise in improving emotional well-being in Parkinson’s Disease, enhancing brain glucose metabolism in Alzheimer’s disease, aiding in depression treatment, and even playing a role in treating chemical dependency (Laurindo et al., 2022).